![molecular formula C16H19N3O3 B2952547 N-(4-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide CAS No. 1211769-16-2](/img/structure/B2952547.png)
N-(4-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
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Description
N-(4-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as MPA-Na, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anticancer Activities
Research has demonstrated the synthesis of analogues with pyrimidine structures showing significant anticancer activity. For example, compounds resembling the specified chemical have been synthesized and evaluated for their potency against various cancer cell lines, indicating the importance of such structures in the development of new anticancer agents (Su et al., 1986).
Antimicrobial and Antifungal Agents
Compounds with pyrimidine cores have been studied for their antimicrobial activities. For instance, a series of pyrimidinones and oxazinones derivatives fused with thiophene rings have shown good antibacterial and antifungal activities, suggesting the potential of such chemical frameworks in designing new antimicrobial agents (Hossan et al., 2012).
Enzyme Inhibition
Research into pyrimidine derivatives has also explored their role as enzyme inhibitors, which is crucial for understanding mechanisms of drug action and for developing therapeutic agents targeting specific biological pathways. For example, a study on the radiosynthesis of selective radioligands for imaging with PET highlights the chemical's application in neuroscience and pharmacology (Dollé et al., 2008).
Herbicide Activity
The compound's structure suggests potential utility in agricultural chemistry, particularly in the synthesis and mechanism of action of herbicides. The metabolism of chloroacetamide herbicides and their effects on liver microsomes have been extensively studied, providing insights into the environmental and health impacts of such chemicals (Coleman et al., 2000).
Biodegradation
Understanding the biodegradation pathways of structurally related compounds is essential for environmental science and engineering. Studies have identified the involvement of cytochrome P450 systems in the N-deethoxymethylation of acetochlor, a process critical for the bioremediation of herbicide contaminants (Wang et al., 2015).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c1-12-9-16(21)19(11-18-12)10-15(20)17-8-7-13-3-5-14(22-2)6-4-13/h3-6,9,11H,7-8,10H2,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBSDOBRDZFROOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C=N1)CC(=O)NCCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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